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Compound of Interest

Compound Name: (+)-alpha-Longipinene

Cat. No.: B1194234

Technical Guide: Safety, Handling, and Storage
of (+)-alpha-Longipinene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-alpha-Longipinene, a tricyclic sesquiterpene, is a naturally occurring compound found in
various plants.[1][2] It serves as a valuable chiral building block in the synthesis of other
terpenoids and complex natural products.[3][4] This guide provides in-depth technical
information on the safe handling, storage, and disposal of (+)-alpha-Longipinene in a
laboratory setting. Adherence to these guidelines is crucial to ensure the safety of laboratory
personnel and the integrity of research outcomes.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of (+)-alpha-
Longipinene is essential for its safe handling and use in experimental procedures.
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Property Value Reference
Molecular Formula CisHz4 [31[5]
Molecular Weight 204.35 g/mol [21[31[5]
Appearance Colorless clear liquid/oil [5][6]
Boiling Point 244-246 °C 315171
Density 0.915 g/mL at 20 °C [3151[7]
Flash Point 92 °C (197.6 °F) - closed cup [31[7]

Refractive Index

n20/D 1.493

[3]

Optical Activity

[a]20/D +25+1°, neat

[5]

Solubility

Soluble in alcohol. Slightly
soluble in chloroform,
dichloromethane, and

methanol. Insoluble in water.

(310517181

Vapor Pressure

0.0322 mmHg at 25°C

[3]

Stability

Light Sensitive

[3]

Hazard Identification and Safety Precautions

While some sources indicate no major hazards, (+)-alpha-Longipinene is classified as a

combustible liquid.[8] Appropriate safety measures should always be implemented.
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Hazard Description

Precautionary
Reference
Statements

Flammability Combustible liquid.

H227: Combustible
liquid. P210: Keep
away from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No
smoking. P280: Wear
protective
gloves/protective
clothing/eye [6]
protection/face
protection.
P370+P378: In case
of fire: Use
appropriate media to
extinguish.
P403+P235: Store in
a well-ventilated

place. Keep cool.

May cause skin

) irritation. Avoid

Skin Contact ) )
contact with skin and

eyes.

S24/25: Avoid contact

with skin and eyes.

May cause eye
Eye Contact o
irritation.

S24/25: Avoid contact

with skin and eyes.

) Potential for harm if
Ingestion
swallowed.

) Avoid breathing
Inhalation )
vapors or mists.

[9]

Personal Protective Equipment (PPE)
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The following PPE is recommended when handling (+)-alpha-Longipinene:
e Eye Protection: Chemical safety goggles or a face shield.[10]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: A laboratory coat or gown.[11] In case of potential splashing,
consider additional protective clothing.

» Respiratory Protection: If working in a poorly ventilated area or if aerosols are generated,
use a NIOSH-approved respirator.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the quality of (+)-alpha-
Longipinene and ensuring a safe laboratory environment.

Handling

e Work in a well-ventilated area, preferably in a chemical fume hood.[12]

o Keep the container tightly closed when not in use.[6]

» Avoid contact with skin, eyes, and clothing.[8]

o Keep away from heat, sparks, and open flames.[6][13]

e Ground/bond container and receiving equipment to prevent static discharge.
e Use only non-sparking tools.[13]

e Do not eat, drink, or smoke in the work area.[13]

Storage

e Store in a cool, dry, and well-ventilated place.[6]

o Recommended storage temperature is 2-8°C.[3][5][7]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1194234?utm_src=pdf-body
https://static.conocophillips.com/files/resources/ppe-2025.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/product/b1194234?utm_src=pdf-body
https://www.benchchem.com/product/b1194234?utm_src=pdf-body
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD95084.PDF
https://foreverest.net/products/turpentine-derivatives/alpha-longipinene-95.html
https://www.thegoodscentscompany.com/data/rw1468031.html
https://foreverest.net/products/turpentine-derivatives/alpha-longipinene-95.html
https://sds.kraton.com/product-sds/shared-files/91813/SYLVAPINETM-A-ALPHA-PINENE_SDS%20EU_EU%20English_8570.pdf
https://sds.kraton.com/product-sds/shared-files/91813/SYLVAPINETM-A-ALPHA-PINENE_SDS%20EU_EU%20English_8570.pdf
https://sds.kraton.com/product-sds/shared-files/91813/SYLVAPINETM-A-ALPHA-PINENE_SDS%20EU_EU%20English_8570.pdf
https://foreverest.net/products/turpentine-derivatives/alpha-longipinene-95.html
https://www.lookchem.com/casno5989-08-2.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8252513_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8252513.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Store in a tightly closed container.[6]
o Keep separated from incompatible substances.[6]

e As the compound is light-sensitive, store in a light-resistant container.[3]

Experimental Workflow

The following diagram illustrates a general workflow for handling (+)-alpha-Longipinene in a
research laboratory setting.
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General Experimental Workflow for (+)-alpha-Longipinene
4

Preparation h

(Review Safety Data Sheet (SDS))

\ 4

G)on Appropriate Personal Protective Equipment (PPED

Y
G’repare a clean and well-ventilated workspace (fume hoodD
- J/
4 Han‘ ;Iing A

Getfieve (+)-alpha-Longipinene from storage)

\ 4

unilibrate to room temperature if necessara

\ 4

Gispense the required amount using appropriate tools)
- J

4 N\

Reaction/;rxperiment

Gerform the experimental procedure)

\ 4

(Monitor the reaction/experimeng

A J/

Cleanup a;'d Disposal

[Quench the reaction (if applicablea

\ 4

(Dispose of waste in designated chemical waste containereD

\ 4

[Clean the workspace and equipmenD

\ 4

Geturn (+)-alpha-Longipinene to storag(g

Doff PPE and wash hands
\ 4

Click to download full resolution via product page

Caption: General experimental workflow for handling (+)-alpha-Longipinene.
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Safety and Handling Recommendations Logic

This diagram outlines the logical relationships between key safety and handling
recommendations.

Click to download full resolution via product page

Caption: Logical relationships for safety, handling, and storage.

First Aid Measures

In case of exposure, follow these first-aid measures:

» After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.
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« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Accidental Release Measures

In the event of a spill:

o Evacuate personnel to a safe area.

o Ensure adequate ventilation.

» Remove all sources of ignition.[13]

o Wear appropriate personal protective equipment.

o Contain the spill using an inert absorbent material.

o Collect the absorbed material and place it in a suitable, closed container for disposal.[9]

e Do not let the product enter drains.[9]

Disposal Considerations

Dispose of unused (+)-alpha-Longipinene and any contaminated materials in accordance with
local, state, and federal regulations. Contact a licensed professional waste disposal service to
dispose of this material.

Conclusion

(+)-alpha-Longipinene is a valuable chemical intermediate. By adhering to the safety,
handling, and storage recommendations outlined in this guide, researchers can minimize risks
and ensure a safe laboratory environment. Always consult the most up-to-date Safety Data
Sheet (SDS) before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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